Cas no 2172555-72-3 (2-1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172555-72-3
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5853006
• PubChem ID: 165733898
• Update Time: 2025-07-15

2-1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1599251
• 2-[1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172555-72-3

• Inchi： 1S/C12H18N4O/c1-9(17-2)12-11(5-7-13)14-15-16(12)8-6-10-3-4-10/h9-10H,3-6,8H2,1-2H3
• InChI Key： KWUROULOERXFFU-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1CCC1CC1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(2-Cyclopropylethyl)-5-(1-Methoxyethyl)-1H-1,2,3-Triazol-4-ylacetonitrile (CAS No. 2172555-72-3)

2-1-(2-Cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile, with the CAS number 2172555-72-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropyl and methoxyethyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 2-1-(2-Cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile typically involves a multistep process that leverages modern synthetic methodologies. One common approach is the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a powerful tool in click chemistry. This method allows for the efficient and selective formation of the 1,2,3-triazole ring, providing a robust platform for further functionalization and optimization.

Recent studies have highlighted the potential of 2-1-(2-Cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The cyclopropyl and methoxyethyl groups are believed to enhance its ability to modulate key inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-1-(2-Cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action is thought to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The pharmacokinetic properties of 2-1-(2-Cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile have been extensively studied to evaluate its suitability for clinical development. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics suggest that it could be administered orally as a potential therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-1-(2-Cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. However, more extensive studies are needed to fully understand its long-term effects and optimize dosing regimens.

In conclusion, 2-1-(2-Cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172555-72-3) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing the treatment of various diseases.